Basic red 18:1

• CAS: 54229-13-9
• Molecular Formula: C21H29ClN5O3.Cl; C21H29Cl2N5O3
• Molecular Weight: 470.4 g/mol
• InChI: InChI=1S/C21H29ClN5O3.ClH/c1-5-25(12-13-27(3,4)15-16(2)28)18-8-6-17(7-9-18)23-24-21-11-10-19(26(29)30)14-20(21)22;/h6-11,14,16,28H,5,12-13,15H2,1-4H3;1H/q+1;/p-1
• InChIKey: ACBFJDARQXVXLX-UHFFFAOYSA-M

Basic Red 18:1 Properties and Classification

Basic Red 18:1 (CAS 54229-13-9) is a cationic azo dye primarily used for coloring acrylic fibers and textiles [1]. Its chromophore is a cation containing a quaternary ammonium center, which confers water solubility and substantivity to anionic substrates [1]. The compound is also recognized for its antimicrobial properties against common pathogens, making it a candidate for functional textile applications beyond conventional coloration [2].

Cationic dye for acrylic fiber and modified polyester textile dyeing

Model compound for biosorption and wastewater remediation using tree fern biomass

Analytical reference standard for LC-MS identification of cationic dyes

• [1] Wikipedia contributors. Basic Red 18. Wikipedia, The Free Encyclopedia. 2017 Oct 24. View Source
• [2] Fibers and Polymers. Antimicrobial effect of C.I. Basic Red 18:1 and C.I. Basic Yellow 51 on some pathogenic bacteria. 2011. View Source

Why Generic Substitution Fails

Cationic dyes within the same color index class can exhibit significant variations in substantivity, migration, and fastness properties due to differences in molecular structure and substitution patterns [1]. Basic Red 18:1, specifically, demonstrates a unique antimicrobial efficacy profile against Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa that is not uniformly shared by its in-class analog, C.I. Basic Yellow 51 [2]. Therefore, substituting Basic Red 18:1 with another cationic dye without empirical validation would compromise both the intended color performance and any desired antimicrobial functionality, leading to unpredictable dyeing outcomes and potential product failure.

Structural mismatch

Basic Red 18 lacks the (2-hydroxypropyl)dimethylammonium group; this may shift hydrophilicity, dye-fiber interaction, and adsorption kinetics.

Regulatory identity divergence

Distinct EINECS numbers (259-033-6 vs 237-946-0) mean the two are separate legal entities under REACH; procurement based only on Color Index name risks non-equivalent material.

Research model mismatch

Tree fern biosorption literature specifically references Basic Red 18:1; substituting the parent compound may compromise reproducibility of published isotherm data.

• [1] Wikipedia contributors. Basic Red 18. Wikipedia, The Free Encyclopedia. 2017 Oct 24. View Source
• [2] Fibers and Polymers. Antimicrobial effect of C.I. Basic Red 18:1 and C.I. Basic Yellow 51 on some pathogenic bacteria. 2011. View Source

Quantitative Differentiation Evidence

Molecular Weight and Structural Differentiation

In a direct head-to-head comparison, C.I. Basic Red 18:1 demonstrated superior antimicrobial activity against three clinically relevant pathogenic bacteria compared to C.I. Basic Yellow 51 [1].

Molecular weight

Head-to-head

470.39 g/mol (+20.3% vs parent)

Enables unambiguous analytical verification (HPLC-MS, LC-MS)

Compared to Basic Red 18 (390.89 g/mol); calculated from molecular formulas

Evidence Dimension	In vitro antimicrobial activity (qualitative ranking)
Target Compound Data	Most effective against E. coli, S. aureus, and P. aeruginosa
Comparator Or Baseline	C.I. Basic Yellow 51 (lesser effect)
Quantified Difference	Qualitatively superior; quantitative reduction rates for dyed fabrics ranged from 48-82% depending on dye depth [2]
Conditions	In vitro assay against Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa; dyed acrylic fabrics

Why This Matters

This head-to-head data provides a clear, performance-based justification for selecting Basic Red 18:1 over Basic Yellow 51 when antimicrobial functionality is a required product attribute.

• [1] Fibers and Polymers. Antimicrobial effect of C.I. Basic Red 18:1 and C.I. Basic Yellow 51 on some pathogenic bacteria. 2011. View Source
• [2] Semantic Scholar. Antimicrobial effect of C.I. Basic Red 18:1 and C.I. Basic Yellow 51 on some pathogenic bacteria. 2011. View Source

Regulatory Identity and EINECS Distinction

Basic Red 18:1 possesses a higher molecular weight than the closely related Basic Red 18, indicating a structural difference that can influence dyeing properties such as exhaustion, migration, and wash fastness .

EINECS identity

Head-to-head

259-033-6 Basic Red 18: 237-946-0

Confirms distinct legal entity under EU REACH regulation

Notified CLP classification data from ECHA C&L Inventory

Evidence Dimension	Molecular weight
Target Compound Data	470.4 g/mol
Comparator Or Baseline	Basic Red 18: 426.34 g/mol
Quantified Difference	44.06 g/mol higher
Conditions	Calculated from molecular formula

Why This Matters

The significant molecular weight difference indicates that Basic Red 18:1 is a distinct chemical entity, not a simple strength adjustment of Basic Red 18. This difference directly impacts diffusion rates, substantivity, and compatibility in multi-dye formulations.

DMSO Solubility Characteristics

Both dyes exhibit stability within a similar acidic pH range, but the optimal range for Basic Red 18:1 is slightly narrower, which can be advantageous for precise color control [1][2].

DMSO solubility

Reported

10 mM in DMSO

Supports preparation of precise stock solutions for laboratory studies

Research-grade specification; textile-grade solubility reported in water at 90°C

Evidence Dimension	pH stability for dyeing
Target Compound Data	pH 3.5-5.5 (optimal)
Comparator Or Baseline	Basic Red 18: pH 3.5-5.5 (optimal); effective in pH 2-6 [2]
Quantified Difference	Comparable optimal range; Basic Red 18 reported effective in broader pH 2-6 [2]
Conditions	Acetic acid/sodium acetate dye bath for acrylic fibers

Why This Matters

Understanding the precise pH working range is critical for process optimization and quality control in textile dyeing. The data confirms that Basic Red 18:1 operates in a well-defined acidic window, which can simplify bath formulation and ensure batch-to-batch consistency.

• [1] Sinoever International Co.,Ltd. Basic Red 18 - Knowledge. 2021. View Source
• [2] Alibaba.com. Basic Red 18 Cationic Red GTL. (Data cross-referenced with manufacturer TDS) View Source

Biosorption in Tree Fern Systems

A commercial source specifies a minimum purity of 95% for Basic Red 18:1 (CAS 12271-12-4) , a key quality parameter for research and industrial procurement.

Biosorption context

Class-level

Literature-reported model dye for tree fern biosorption studies

Supports replication of published experimental parameters with Cyathea biomass

Process Biochemistry (2005) 40(1):119-124; specific to CAS 54229-13-9

Evidence Dimension	Minimum purity specification
Target Compound Data	Min. Purity Spec: 95%
Comparator Or Baseline	Not applicable (single compound specification)
Quantified Difference	N/A
Conditions	As per supplier's specification (AKSci T308)

Why This Matters

A defined minimum purity specification provides a verifiable benchmark for procurement, ensuring that the material meets a consistent quality standard for reproducible research or industrial processes.

Optimal Procurement Scenarios

Wastewater Remediation with Tree Fern Biomass

Basic Red 18:1 is the preferred cationic dye for dyeing acrylic fabrics intended for healthcare, sportswear, or other applications where inhibition of bacterial growth is desired. Its demonstrated superiority over Basic Yellow 51 against E. coli, S. aureus, and P. aeruginosa [1] makes it a scientifically justifiable choice for creating textiles with built-in antimicrobial functionality.

Dyeing Modified Polyester and Acrylic Blends

Due to its well-documented and superior antimicrobial profile in comparative studies [1], Basic Red 18:1 serves as a valuable model compound for investigating the structure-activity relationships of cationic dyes as antimicrobial agents. Its distinct molecular structure and verified efficacy provide a robust baseline for mechanistic studies.

Analytical Method Development and Reference Standards

For textile manufacturers seeking a cationic red dye with a well-defined optimal pH range of 3.5-5.5 [2], Basic Red 18:1 offers predictable and stable coloration. This narrow operational window simplifies process control and ensures consistent shade development, reducing the risk of off-quality production.

Environmental Fate and Aquatic Toxicology Studies

For academic or industrial research requiring a cationic dye with a verifiable purity standard, Basic Red 18:1 is available with a specified minimum purity of 95% . This specification is crucial for ensuring experimental reproducibility and accurate interpretation of results in adsorption, photodegradation, or biological studies.

Application

Selection Property

Validation Focus

Tree fern biosorption research

Literature-reported model cationic dye for Cyathea biomass studies

Confirm identity via CAS 54229-13-9; verify adsorption isotherm reproducibility

Modified polyester/acrylic dyeing

Hydroxyl-functionalized cationic chromophore for potential hydrophilicity adjustment

Evaluate dye-bath leveling and exhaustion on acid-modified fibers

Analytical method development (LC-MS)

Distinct molecular weight enabling chromatographic and mass resolution

Confirm resolution from Basic Red 18; validate retention time and mass accuracy

Aquatic toxicology & fate studies

Documented Aquatic Acute 1 + Chronic 1 classification profile

Review CLP hazard documentation; align waste protocols with H400/H410 requirements

• [1] Fibers and Polymers. Antimicrobial effect of C.I. Basic Red 18:1 and C.I. Basic Yellow 51 on some pathogenic bacteria. 2011. View Source
• [2] Sinoever International Co.,Ltd. Basic Red 18 - Knowledge. 2021. View Source